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Compound of Interest

Compound Name: 4-Sulfophthalic acid

Cat. No.: B1293581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 4-Sulfophthalic acid, a versatile

aromatic sulfonic acid. The following sections detail its nomenclature, physicochemical

properties, and key experimental methodologies, designed to support research and

development activities in the chemical and pharmaceutical sciences.

Synonyms and Alternative Names
4-Sulfophthalic acid is known by a variety of names in scientific literature and chemical

databases. A comprehensive list of these synonyms and identifiers is provided below to

facilitate accurate identification and literature searches.

Table 1: Synonyms and Identifiers for 4-Sulfophthalic Acid
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Type Identifier

IUPAC Name 4-Sulfophthalic acid

Systematic Name 4-Sulfo-1,2-benzenedicarboxylic acid

CAS Number 89-08-7[1]

Molecular Formula C₈H₆O₇S[1]

Alternative Names 4-Sulphophthalic acid[1]

Phthalic acid, 4-sulfo-[1]

4-Sulfonatobenzene-1,2-Dicarboxylate[1]

Registry Numbers HSDB 5264[1]

NSC 100615[1]

NSC 163994[1]

EINECS 201-881-6

InChI

InChI=1S/C8H6O7S/c9-7(10)5-2-1-

4(16(13,14)15)3-6(5)8(11)12/h1-3H,(H,9,10)

(H,11,12)(H,13,14,15)[1]

InChI Key WNKQDGLSQUASME-UHFFFAOYSA-N[1]

SMILES
C(O)(=O)C1=C(C(O)=O)C=CC(S(=O)

(=O)O)=C1[1]

Physicochemical Properties
4-Sulfophthalic acid is typically a white to off-white crystalline solid. It is an aromatic sulfonic

acid derived from phthalic acid, with a sulfonic acid group at the para position relative to the

two carboxylic acid groups.[1] This substitution pattern is crucial to its chemical reactivity and

solubility.[2] The presence of the hydrophilic sulfonic acid and carboxylic acid groups renders

the molecule highly soluble in water and polar organic solvents, while it has limited solubility in

non-polar solvents.[2]

Table 2: Physicochemical Data for 4-Sulfophthalic Acid
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Property Value Source

Molecular Weight 246.19 g/mol

Appearance
White to off-white crystalline

solid
[1]

Density 1.292 g/mL at 25 °C

Refractive Index n20/D 1.447

Solubility

Highly soluble in water;

moderately soluble in polar

organic solvents; poorly

soluble in non-polar solvents.

[2]

Experimental Protocols
Synthesis of 4-Sulfophthalic Acid via Sulfonation of
Phthalic Anhydride
A common and direct method for the laboratory-scale synthesis of 4-sulfophthalic acid
involves the electrophilic sulfonation of phthalic anhydride.[3]

Methodology:

Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and a reflux

condenser, place phthalic anhydride.

Sulfonating Agent: Slowly add fuming sulfuric acid (oleum) to the phthalic anhydride with

constant stirring. The reaction is typically carried out with an excess of the sulfonating agent

to drive the reaction to completion.[3] A patent from 1930 describes heating 25 parts of

phthalic anhydride with 5 parts of 20% fuming sulfuric acid in the presence of 0.2 parts of

mercuric sulfate.[4]

Reaction Conditions: Heat the reaction mixture. The temperature is a critical parameter, with

temperatures in the range of 110-150 °C often cited.[4] The reaction time can vary from 6 to

10 hours.[4]
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Work-up: After cooling, the reaction mixture is carefully poured into cold water.

Isolation: The product, 4-sulfophthalic acid, can be isolated by salting out, for example, by

adding a saturated sodium chloride solution, which precipitates the sodium salt of the acid.[4]

Purification: The crude product can be further purified by recrystallization.

Note: This procedure should be performed in a well-ventilated fume hood with appropriate

personal protective equipment due to the corrosive and hazardous nature of fuming sulfuric

acid.

Analysis by High-Performance Liquid Chromatography
(HPLC)
Reversed-phase HPLC (RP-HPLC) is a suitable method for the analysis of 4-sulfophthalic
acid, allowing for the monitoring of reaction progress and assessment of purity.[5]

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column is commonly used. For example, a Newcrom R1

column has been reported for this separation.[5]

Mobile Phase: A mixture of acetonitrile (MeCN) and water, with an acidic modifier such as

phosphoric acid, is an effective mobile phase.[5] For applications requiring mass

spectrometry (MS) compatibility, phosphoric acid should be replaced with a volatile acid like

formic acid.[5]

Detection: UV detection is suitable for this aromatic compound.

Sample Preparation: Samples are typically dissolved in the mobile phase or a compatible

solvent. For analysis of sulfonation reactions of phthalic anhydride, a hydrolysis or

alcoholysis step may be necessary to convert the anhydride to the acid for accurate

quantification.

Spectroscopic Data
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Infrared (IR) Spectroscopy
The IR spectrum of 4-sulfophthalic acid will exhibit characteristic absorption bands for the

functional groups present. These include:

Broad O-H stretching vibrations from the carboxylic acid and sulfonic acid groups.

C=O stretching from the carboxylic acid groups.

S=O stretching from the sulfonic acid group.

Aromatic C-H and C=C stretching vibrations.

Mass Spectrometry (MS)
Mass spectrometry can be used to confirm the molecular weight of 4-sulfophthalic acid. The

exact mass is a key identifier.

Note: While IR and MS data are valuable for structural confirmation, detailed, publicly available,

and unambiguously assigned 1H and 13C NMR spectra for 4-sulfophthalic acid were not

identified in the conducted literature search.

Diagrams
Chemical Identifier Relationships
The following diagram illustrates the relationships between the various identifiers for 4-
Sulfophthalic acid.
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Names

Identifiers

4-Sulfophthalic Acid

IUPAC: 4-Sulfophthalic acid

Systematic: 4-Sulfo-1,2-benzenedicarboxylic acid

Alternative: 4-Sulphophthalic acid

CAS: 89-08-7 Formula: C8H6O7S InChI InChIKey SMILES

Click to download full resolution via product page

Caption: Relationship between common names and chemical identifiers for 4-Sulfophthalic
acid.

Experimental Workflow: Synthesis and Analysis
The diagram below outlines a typical experimental workflow for the synthesis and subsequent

analysis of 4-Sulfophthalic acid.
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Caption: A typical workflow for the synthesis and analysis of 4-Sulfophthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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